25I-NBOH (hydrochloride)
25I-NBOH (hydrochloride)
25I-NBOH is a derivative of the phenethylamine hallucinogen 2C-I (Item No. 11113) with an N-(2-hydroxybenzyl) addition at the amine. It can act as a potent agonist for the human serotonin 5-HT2A receptor (Ki = 0.061 nM) with 12-fold greater potency compared to 2C-I itself. This product is intended for research and forensic applications.
Brand Name:
Vulcanchem
CAS No.:
1539266-12-0
VCID:
VC0158914
InChI:
InChI=1S/C17H20INO3.ClH/c1-21-16-10-14(18)17(22-2)9-12(16)7-8-19-11-13-5-3-4-6-15(13)20;/h3-6,9-10,19-20H,7-8,11H2,1-2H3;1H
SMILES:
COC1=CC(=C(C=C1CCNCC2=CC=CC=C2O)OC)I.Cl
Molecular Formula:
C17H20INO3 • HCl
Molecular Weight:
449.7
25I-NBOH (hydrochloride)
CAS No.: 1539266-12-0
Reference Standards
VCID: VC0158914
Molecular Formula: C17H20INO3 • HCl
Molecular Weight: 449.7
CAS No. | 1539266-12-0 |
---|---|
Product Name | 25I-NBOH (hydrochloride) |
Molecular Formula | C17H20INO3 • HCl |
Molecular Weight | 449.7 |
IUPAC Name | 2-[[2-(4-iodo-2,5-dimethoxyphenyl)ethylamino]methyl]phenol;hydrochloride |
Standard InChI | InChI=1S/C17H20INO3.ClH/c1-21-16-10-14(18)17(22-2)9-12(16)7-8-19-11-13-5-3-4-6-15(13)20;/h3-6,9-10,19-20H,7-8,11H2,1-2H3;1H |
Standard InChIKey | PXODWOUSZUTKOZ-UHFFFAOYSA-N |
SMILES | COC1=CC(=C(C=C1CCNCC2=CC=CC=C2O)OC)I.Cl |
Description | 25I-NBOH is a derivative of the phenethylamine hallucinogen 2C-I (Item No. 11113) with an N-(2-hydroxybenzyl) addition at the amine. It can act as a potent agonist for the human serotonin 5-HT2A receptor (Ki = 0.061 nM) with 12-fold greater potency compared to 2C-I itself. This product is intended for research and forensic applications. |
Synonyms | 2C-I-NBOH |
Reference | 1.Braden, M.R.,Parrish, J.C.,Naylor, J.C., et al. Molecular interaction of serotonin 5-HT2A receptor residues Phe339(6.51) and Phe340(6.52) with superpotent N-benzyl phenethylamine agonists. Molecular Pharmaceutics 70(6), 1956-1965 (2006). |
PubChem Compound | 137699643 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume